Cas no 2228417-73-8 (4-fluoro-2-hydroxy-2-methylbutanoic acid)

• Product Name: 4-fluoro-2-hydroxy-2-methylbutanoic acid
• CAS No: 2228417-73-8
• MF: C₅H₉FO₃
• MW: 136.121565580368
• CID: 6396317
• PubChem ID: 150383643
• Update Time: 2025-10-29

4-fluoro-2-hydroxy-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-hydroxy-2-methylbutanoic acid
• 2228417-73-8
• EN300-1824374
• Butanoic acid, 4-fluoro-2-hydroxy-2-methyl-

• Inchi： 1S/C5H9FO3/c1-5(9,2-3-6)4(7)8/h9H,2-3H2,1H3,(H,7,8)
• InChI Key： HAGHKJVSSGDLOB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CCF

Computed Properties

• Exact Mass: 136.05357231g/mol
• Monoisotopic Mass: 136.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 285.2±20.0 °C(Predicted)
• pka: 3.77±0.16(Predicted)

Additional information on 4-fluoro-2-hydroxy-2-methylbutanoic acid

4-Fluoro-2-Hydroxy-2-Methylbutanoic Acid: A Comprehensive Overview

The compound 4-fluoro-2-hydroxy-2-methylbutanoic acid (CAS No. 2228417-73-8) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its fluorinated structure, hydroxyl group, and branched carbon chain, which contribute to its distinctive chemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

4-fluoro-2-hydroxy-2-methylbutanoic acid belongs to the class of fluorinated carboxylic acids, which are known for their bioactivity and stability. The presence of the fluorine atom at the fourth position of the carbon chain imparts unique electronic properties to the molecule, enhancing its reactivity in certain chemical transformations. The hydroxyl group at the second position adds to the compound's versatility, allowing for further functionalization and derivatization.

Recent studies have highlighted the potential of 4-fluoro-2-hydroxy-2-methylbutanoic acid as a building block in drug discovery. Its ability to form stable amides and esters makes it an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have explored its use in developing inhibitors for key enzymes involved in metabolic disorders and cancer.

In terms of synthesis, 4-fluoro-2-hydroxy-2-methylbutanoic acid can be prepared via various routes, including fluorination of carboxylic acids and hydroxylation of alkyl chains. One notable method involves the use of electrophilic fluorination reagents under mild conditions, which ensures high yields and excellent selectivity. This approach has been optimized in recent years to address challenges such as regioselectivity and scalability.

The applications of 4-fluoro-2-hydroxy-2-methylbutanoic acid extend beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, where its fluorinated structure contributes to enhanced bioavailability and resistance to metabolic degradation. Additionally, this compound has shown promise in materials science, particularly in the development of fluoropolymer precursors with tailored properties.

From an environmental perspective, 4-fluoro-2-hydroxy-2-methylbutanoic acid exhibits favorable biodegradation characteristics under aerobic conditions. Studies have demonstrated that it undergoes rapid microbial degradation, reducing its environmental footprint compared to other fluorinated compounds. This attribute is particularly important for its use in sustainable chemical processes.

In conclusion, 4-fluoro-2-hydroxy-2-methylbutanoic acid (CAS No. 2228417-73-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike.